Cas no 84638-55-1 (Acetoxyvalerenic Acid)

• Product Name: Acetoxyvalerenic Acid
• CAS No: 84638-55-1
• Molecular Formula: C₁₇H₂₄O₄
• Molecular Weight: 292.370065689087
• MDL: MFCD03093738
• CID: 1071965
• PubChem ID: 329751687

Acetoxyvalerenic Acid Properties

Names and Identifiers

• Acetoxyvalerenic Acid
• Acetylvalerenolic acid
• (2E)-3-[(1R,4S,7R,7aR)-1-(Acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-2-propenoic acid
• (2E)-3-[(1R,4S,7R,7aR)-1-(Acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-2-propenoic acid (ACI)
• 2-Propenoic acid, 3-[1-(acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-, [1R-[1α,4α(E),7β,7aα]]- (ZCI)
• Valerenolic acid, acetyl- (6CI)
• 2-PROPENOIC ACID, 3-(1-(ACETYLOXY)-2,4,5,6,7,7A-HEXAHYDRO-3,7-DIMETHYL-1H-INDEN-4-YL)-2-METHYL-, (1R-(1.ALPHA.,4.ALPHA.(E),7.ALPHA.,7A.ALPHA.))-
• Acetoxyvalerenic acid (stn)
• (2E)-3-[(1S,4S,7R,7aR)-1-(acetyloxy)-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid
• Acetoxyvalerenic acid (constituent of valerian) [DSC]
• Valerenolic acid, acetyl-
• 8A47JLA8P4
• 2-Propenoic acid, 3-(1-(acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl)-2-methyl-, (1R-(1alpha,4alpha(E),7alpha,7aalpha))-
• Acetoxyvalerenic acid (constituent of valerian)
• DTXSID3033145
• DTXCID1013145
• UNII-8A47JLA8P4
• 84638-55-1
• BRD-K09314214-001-01-1
• ACon1_000243
• Acetoxyvalerenic acid, analytical standard
• (E)-3-((1R,4S,7R,7aR)-1-Acetoxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl)-2-methylacrylic acid
• AKOS040763671
• CS-0160186
• (2E)-3-[(1R,4S,7R,7aR)-1-acetoxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylacrylic acid
• NCGC00091920-01
• MEGxp0_001456
• 81397-67-3
• CHEMBL1401208
• FS-6842
• Acetoxy valerenic acid
• C17H24O4
• G89054
• HY-N9414
• (E)-3-[(1R,4S,7R,7aR)-1-acetyloxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid
• [1R-[1alpha,4alpha(E),7beta,7aalpha]]-3-[1-(Acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-2-propenoic acid; Acetylvalerenolic acid; Acetoxyvalerenic acid
• 2-Propenoic acid,3-[(1R,4S,7R,7aR)-1-(acetyloxy)-2,4,5,6,7,7a-hexahydro-3,7-dimethyl-1H-inden-4-yl]-2-methyl-, (2E)-
• NCGC00091920-03
• NCGC00091920-02

• MDL： MFCD03093738
• InChIKey： VBBXZFLAYWAXSK-HYJCDKNOSA-N
• Inchi： 1S/C17H24O4/c1-9-5-6-13(7-11(3)17(19)20)15-10(2)8-14(16(9)15)21-12(4)18/h7,9,13-14,16H,5-6,8H2,1-4H3,(H,19,20)/b11-7+/t9-,13+,14-,16+/m1/s1
• SMILES： C(/[C@@H]1CC[C@@H](C)[C@H]2[C@@H](CC(=C12)C)OC(=O)C)=C(/C)\C(=O)O

Computed Properties

• Exact Mass: 292.16745924g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 292.16745924g/mol
• Heavy Atom Count: 21
• Complexity: 515
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids